6-Cyclopropyl-pyridine-2,3-dicarboxylic acid 2-methyl ester

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 6-cyclopropyl-2-methoxycarbonylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H11NO4/c1-16-11(15)9-7(10(13)14)4-5-8(12-9)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key: STWCBTUPYZCFGE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=N1)C2CC2)C(=O)O

Description

6-Cyclopropyl-pyridine-2,3-dicarboxylic acid 2-methyl ester is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-cyclopropyl-pyridine-2,3-dicarboxylic acid (D82, 19.8 g, 95.6 mmol) in acetic anhydride (100 ml) was heated at 110° C. for 2 hours and then was concentrated in vacuum. To the residue was added methanol (100 ml) and stirring was continued at room temperature for 2 hours. The reaction mixture was concentrated in vacuum and the residue was purified by column chromatography on silica gel (10% ethyl acetate in petroleum ether) and C-18 reversed phase column (5% methanol/water to methanol) to give D83 (10.7 g) as a yellow solid.